Cas no 2228154-77-4 (Methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate)

• Product Name: Methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate
• CAS No: 2228154-77-4
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6004815
• PubChem ID: 165660026
• Update Time: 2025-10-31

Methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228154-77-4
• EN300-1738658
• methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate
• Methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate

• Inchi： 1S/C10H13NO2S/c1-13-10(12)8-4-9(14-6-8)7-2-3-11-5-7/h4,6-7,11H,2-3,5H2,1H3
• InChI Key： QKFABOFKOHQOKD-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1C1CNCC1

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.6Ų

Additional information on Methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate

Research Brief on Methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate (CAS: 2228154-77-4) in Chemical Biology and Pharmaceutical Applications

Methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate (CAS: 2228154-77-4) is a novel heterocyclic compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene-pyrrolidine hybrid structure, exhibits promising potential as a building block for drug discovery and as a modulator of biological targets. Recent studies have explored its synthetic utility, pharmacological properties, and applications in medicinal chemistry.

The synthesis of Methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate involves multi-step organic transformations, often starting from commercially available thiophene derivatives. Key steps include the introduction of the pyrrolidine moiety and subsequent esterification. Researchers have optimized these synthetic routes to improve yields and scalability, making the compound more accessible for further biological evaluation. Its structural features, including the electron-rich thiophene ring and the basic pyrrolidine nitrogen, make it a versatile scaffold for the development of bioactive molecules.

Pharmacological studies have identified Methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate as a potential ligand for various protein targets, including G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Preliminary in vitro assays have demonstrated its ability to modulate specific biological activities, though detailed mechanistic studies are still ongoing. The compound's pharmacokinetic properties, such as solubility and metabolic stability, are currently under investigation to assess its suitability as a lead compound for drug development.

In medicinal chemistry, this compound has been utilized as a key intermediate in the synthesis of more complex molecules targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. Its structural flexibility allows for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) to optimize potency and selectivity. Recent patent filings highlight its inclusion in novel therapeutic agents, underscoring its growing importance in pharmaceutical research.

Future research directions for Methyl 5-(pyrrolidin-3-yl)thiophene-3-carboxylate include further elucidation of its biological mechanisms, expansion of its synthetic applications, and development of derivatives with enhanced therapeutic profiles. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical candidates. This compound represents a promising avenue for innovation in drug discovery, with potential impacts across multiple therapeutic areas.